Pyridoxamine dihydrochloride

Description

Pyridoxamine dihydrochloride is a salt form of pyridoxamine, which is a type of vitamin B6 . It occurs naturally in animal-based foods and is involved in the metabolism of fats, carbohydrates, and proteins, thus helping maintain energy balance . A deficiency of pyridoxamine in humans can lead to conditions such as sideroblastic anemia, weakness, insomnia, and neurological disorders .

This compound has several uses, including treating chronic kidney disease . It functions as a catalyst in metabolic processes and possesses antioxidant properties, protecting body tissues . Research suggests pyridoxamine dihydrochloride may inhibit the formation of advanced glycation end products and scavenge reactive oxygen species and toxic carbonyls . Studies have explored its potential in preventing vasoocclusion and inflammation .

Another form of vitamin B6 is pyridoxine, which is used to prevent or treat low levels of vitamin B6, playing a vital role in maintaining healthy nerves, skin, and red blood cells . Acetylcysteine is often used in conjunction with pyridoxamine dihydrochloride to treat chronic kidney disease, with acetylcysteine acting as an antioxidant .

• CAS No.: 524-36-7
• Product Name: Pyridoxamine dihydrochloride
• Molecular Formula: C8H14Cl2N2O2
• Molecular Weight: 241.11 g/mol
• IUPAC Name: 4-(aminomethyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol;dihydrochloride
• Standard InChI: InChI=1S/C8H12N2O2.2ClH/c1-5-8(12)7(2-9)6(4-11)3-10-5;;/h3,11-12H,2,4,9H2,1H3;2*1H
• Standard InChIKey: HNWCOANXZNKMLR-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C(=C1O)CN)CO.Cl.Cl
• Canonical SMILES: CC1=NC=C(C(=C1O)CN)CO.Cl.Cl
• Synonyms: 4-(Aminomethyl)-5-hydroxy-6-methyl-3-pyridinemethanol Dihydrochloride; 2-Methyl-3-hydroxy-4-aminomethyl-5-hydroxmethylpyridine Dihydrochloride; Pyridorin; Pyridoxylamine Dihydrochloride
• PubChem Compound: 10664
• Last Modified: Sep 14 2023